Cas no 220203-29-2 (Cyclohexanecarbonylchloride, 4,4-dimethyl-)

Cyclohexanecarbonylchloride, 4,4-dimethyl- structure
220203-29-2 structure
Product Name:Cyclohexanecarbonylchloride, 4,4-dimethyl-
CAS No:220203-29-2
MF:C9H15ClO
MW:174.667802095413
CID:243858
PubChem ID:21279342
Update Time:2025-04-19

Cyclohexanecarbonylchloride, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonylchloride, 4,4-dimethyl-
    • Cyclohexanecarbonyl chloride, 4,4-dimethyl- (9CI)
    • 4,4-dimethylcyclohexane-1-carbonyl chloride
    • 4,4-dimethylcyclohexylcarbonyl chloride
    • Cyclohexanecarbonyl chloride,4,4-dimethyl-(9ci)
    • ZZZNOUIVXGCQBY-UHFFFAOYSA-N
    • SCHEMBL6628367
    • 220203-29-2
    • DTXSID30611921
    • Inchi: 1S/C9H15ClO/c1-9(2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3
    • InChI Key: ZZZNOUIVXGCQBY-UHFFFAOYSA-N
    • SMILES: ClC(C1CCC(C)(C)CC1)=O

Computed Properties

  • Exact Mass: 174.08125
  • Monoisotopic Mass: 174.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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